Cas no 1228112-80-8 (6-cyclobutylpyridine-3-carboxylic acid)

• Product Name: 6-cyclobutylpyridine-3-carboxylic acid
• CAS No: 1228112-80-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD26097137
• CID: 4579279
• PubChem ID: 76848717
• Update Time: 2024-02-28

6-cyclobutylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-cyclobutylnicotinic acid
• 3-Pyridinecarboxylic acid, 6-cyclobutyl-
• 6-cyclobutylpyridine-3-carboxylic acid

• MDL： MFCD26097137
• Inchi： 1S/C10H11NO2/c12-10(13)8-4-5-9(11-6-8)7-2-1-3-7/h4-7H,1-3H2,(H,12,13)
• InChI Key： SSLLIMVFGWNYMQ-UHFFFAOYSA-N
• SMILES： C1=NC(C2CCC2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids